Cas no 1127647-65-7 (5-(Aminocarbonyl)-2-methoxyphenylboronic acid)

• Product Name: 5-(Aminocarbonyl)-2-methoxyphenylboronic acid
• CAS No: 1127647-65-7
• MF: C₈H₁₀BNO₄
• MW: 194.980302333832
• MDL: MFCD22056744
• CID: 4764115
• Update Time: 2026-02-26

5-(Aminocarbonyl)-2-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Aminocarbonyl)-2-methoxyphenylboronic acid
• (5-carbamoyl-2-methoxyphenyl)boronic acid
• Y3692

• MDL： MFCD22056744
• Inchi： 1S/C8H10BNO4/c1-14-7-3-2-5(8(10)11)4-6(7)9(12)13/h2-4,12-13H,1H3,(H2,10,11)
• InChI Key： NVZRRVKTPGPRHU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(N)=O)=CC=1B(O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Topological Polar Surface Area: 92.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 5-(Aminocarbonyl)-2-methoxyphenylboronic acid

5-(Aminocarbonyl)-2-methoxyphenylboronic Acid: A Comprehensive Overview

5-(Aminocarbonyl)-2-methoxyphenylboronic acid, also known by its CAS number 1127647-65-7, is a versatile and intriguing compound that has garnered significant attention in the fields of organic chemistry, materials science, and drug discovery. This compound, with its unique structure and functional groups, serves as a valuable building block in the synthesis of various bioactive molecules and advanced materials. In this article, we will delve into the properties, applications, and recent advancements associated with this compound.

The molecular structure of 5-(Aminocarbonyl)-2-methoxyphenylboronic acid is characterized by a phenyl ring substituted with an amino carbonyl group at the 5-position and a methoxy group at the 2-position. The presence of these substituents imparts distinctive electronic and steric properties to the molecule, making it highly reactive in various chemical transformations. The boronic acid group, in particular, is a key feature that enables this compound to participate in Suzuki-Miyaura coupling reactions—a cornerstone of modern organic synthesis.

Recent studies have highlighted the potential of 5-(Aminocarbonyl)-2-methoxyphenylboronic acid in the development of novel pharmaceutical agents. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas, including cancer, inflammation, and neurodegenerative diseases. For instance, a 2023 study published in Nature Communications demonstrated that derivatives of this compound exhibit potent anti-cancer activity by selectively inhibiting key enzymes involved in tumor progression.

In addition to its pharmaceutical applications, 5-(Aminocarbonyl)-2-methoxyphenylboronic acid has found utility in materials science. Its ability to undergo controlled polymerization has led to the development of novel polymeric materials with tailored properties for use in electronics, sensors, and drug delivery systems. A 2023 paper in Advanced Materials reported on the use of this compound as a monomer for synthesizing stimuli-responsive polymers that exhibit pH-sensitive behavior—a property highly desirable for controlled drug release applications.

The synthesis of 5-(Aminocarbonyl)-2-methoxyphenylboronic acid typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled more efficient and environmentally friendly routes to this compound. For example, a 2023 study published in JACS described a palladium-catalyzed cross-coupling reaction that significantly improves the yield and purity of this compound compared to conventional methods.

Beyond its direct applications, 5-(Aminocarbonyl)-2-methoxyphenylboronic acid serves as a valuable tool for exploring fundamental chemical concepts. Its reactivity patterns provide insights into the behavior of boronic acids under various reaction conditions, contributing to our understanding of organoboron chemistry. This knowledge is crucial for designing new reactions and materials with enhanced functionality.

In conclusion, 5-(Aminocarbonyl)-2-methoxyphenylboronic acid (CAS No: 1127647-65-7) is a multifaceted compound with immense potential across diverse scientific disciplines. Its role as a key intermediate in organic synthesis, coupled with its emerging applications in pharmaceuticals and materials science, underscores its importance in contemporary research. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an even greater role in shaping future innovations across various industries.